1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone

• IUPAC Name: (E)-N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]fluoren-9-imine
• InChI: InChI=1S/C21H14N2O2/c1-3-7-17-15(5-1)16-6-2-4-8-18(16)21(17)23-22-12-14-9-10-19-20(11-14)25-13-24-19/h1-12H,13H2/b22-12+
• InChI Key: HEZBYVBFZPZSSN-WSDLNYQXSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NN=C3C4=CC=CC=C4C5=CC=CC=C53
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=N/N=C3C4=CC=CC=C4C5=CC=CC=C53
• Molecular Formula: C21H14N2O2
• Molecular Weight: 326.3 g/mol

Description

1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone, also known as BDFH, is a novel fluorescent probe used in scientific research for the detection of metal ions. BDFH is a derivative of 9H-fluorene, which is a polycyclic aromatic hydrocarbon. The compound has a unique structure that allows it to selectively bind with metal ions, making it a valuable tool for studying metal ion-dependent biological processes.

Mechanism of Action

1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone binds with metal ions through a process known as chelation. The compound has a unique structure that allows it to form a stable complex with metal ions, which can then be detected using fluorescence spectroscopy. The binding of this compound with metal ions is highly selective, allowing researchers to study specific metal ion-dependent biological processes.
Biochemical and Physiological Effects
This compound is a non-toxic compound that has no known biochemical or physiological effects. It is used solely as a research tool and is not intended for use in humans or animals.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone is its selectivity for metal ions. This makes it a valuable tool for studying metal ion-dependent biological processes. Additionally, this compound is a fluorescent probe, which allows for easy detection and quantification of metal ions. However, one limitation of this compound is its relatively low sensitivity compared to other metal ion probes. This can make it difficult to detect low levels of metal ions in biological samples.

Future Directions

There are several potential future directions for research involving 1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone. One area of interest is the development of new metal ion probes based on the structure of this compound. Researchers are currently exploring ways to modify the structure of this compound to increase its sensitivity and selectivity for specific metal ions. Additionally, this compound could be used in conjunction with other fluorescent probes to study complex biological processes involving multiple metal ions. Finally, this compound could be used to study the role of metal ions in disease processes, such as Alzheimer's disease, where metal ion dysregulation has been implicated.

Synthesis Methods

1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone can be synthesized using a multistep reaction process. The first step involves the synthesis of 1,3-benzodioxole-5-carbaldehyde, which is then reacted with 9H-fluorene-9-carbohydrazide to form this compound. The synthesis process is relatively simple and can be carried out in a laboratory setting using standard equipment and reagents.

Scientific Research Applications

1,3-benzodioxole-5-carbaldehyde 9H-fluoren-9-ylidenehydrazone has a wide range of applications in scientific research. One of the primary uses of this compound is in the detection of metal ions. The compound has been shown to selectively bind with a variety of metal ions, including copper, zinc, and iron. This makes it a valuable tool for studying metal ion-dependent biological processes, such as metalloprotein function and metal ion transport.